11-(2,6-dichlorophenyl)-3-(4-methoxyphenyl)-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e][1,4]diazepin-1-one

• IUPAC Name: 6-(2,6-dichlorophenyl)-9-(4-methoxyphenyl)-5,6,8,9,10,11-hexahydrobenzo[b][1,4]benzodiazepin-7-one
• InChI: InChI=1S/C26H22Cl2N2O2/c1-32-17-11-9-15(10-12-17)16-13-22-25(23(31)14-16)26(24-18(27)5-4-6-19(24)28)30-21-8-3-2-7-20(21)29-22/h2-12,16,26,29-30H,13-14H2,1H3
• InChI Key: XHVLEHMTUKFUMG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2CC3=C(C(NC4=CC=CC=C4N3)C5=C(C=CC=C5Cl)Cl)C(=O)C2
• Molecular Formula: C26H22Cl2N2O2
• Molecular Weight: 465.4 g/mol

Description

11-(2,6-Dichlorophenyl)-3-(4-methoxyphenyl)-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e][1,4]diazepin-1-one is a dibenzodiazepinone derivative characterized by a seven-membered diazepine ring fused to two benzene rings.

• Position 3: A 4-methoxyphenyl group, contributing electron-donating effects via the methoxy (-OCH₃) substituent.
• Position 11: A 2,6-dichlorophenyl group, introducing steric bulk and electron-withdrawing effects due to the chlorine atoms.

Comparison with Similar Compounds

Comparison with Similar Compounds

The structural analogs of this compound vary in substituents at positions 3, 10, and 11, as well as modifications to the diazepine core. Below is a detailed comparison based on substituent effects and available

Table 1: Structural and Substituent Comparison

Compound Name	Substituents (Position)	Molecular Formula	Key Structural Differences	Potential Implications
Target Compound	3: 4-methoxyphenyl; 11: 2,6-dichlorophenyl	C₂₆H₂₂Cl₂N₂O₂	Reference structure for comparison.	Balanced hydrophobicity and electronic effects.
11-(4-Methoxyphenyl)-3,3-dimethyl analog ()	11: 4-methoxyphenyl; 3: dimethyl	C₂₂H₂₄N₂O₂·H₂O	Dimethyl group at position 3; no chlorine substituents.	Reduced steric hindrance; higher polarity.
11-(2-Ethoxyphenyl)-3-(4-methoxyphenyl) analog ()	11: 2-ethoxyphenyl; 3: 4-methoxyphenyl	C₂₉H₂₈N₂O₃	Ethoxy replaces chlorine; larger substituent at 11.	Increased steric bulk; altered solubility.
11-(4-Chlorophenyl)-3-phenyl analog ()	11: 4-chlorophenyl; 3: phenyl	C₂₅H₂₀ClN₂O	Single chlorine at 11; phenyl at 3 (no methoxy).	Reduced electron-withdrawing effects.
10-[(4-Chlorophenyl)acetyl]-11-(3-nitrophenyl) analog ()	10: 4-chlorophenylacetyl; 11: 3-nitrophenyl	C₂₉H₂₆ClN₃O₄	Nitro and acetyl groups; expanded substituents.	Enhanced reactivity; potential cytotoxicity.

Key Observations :

Methoxy groups (e.g., at position 3) improve solubility via polar interactions, whereas phenyl or dimethyl groups () reduce polarity.

Steric and Hydrophobic Effects :

• The ethoxy group in introduces greater steric bulk than chlorine, which may hinder binding in sterically sensitive environments.
• The nitro group in adds both steric and electronic complexity, likely increasing reactivity but reducing metabolic stability.

Crystallographic Data: The 11-(4-methoxyphenyl)-3,3-dimethyl analog () crystallizes in a monoclinic system (space group P21/c), with unit cell dimensions a = 10.684 Å, b = 16.973 Å, c = 11.174 Å. The dichlorophenyl substituent in the target compound may alter packing efficiency due to its larger van der Waals radius.

Similarity Coefficients :

• Methods like the Tanimoto coefficient () quantify structural similarity using binary fingerprints. For example, the target compound and its 2-ethoxyphenyl analog () may share a moderate Tanimoto score (~0.7–0.8) due to conserved diazepine cores but divergent substituents.

Research Findings and Implications

• Anticancer Potential: While highlights anticancer activity in dithiazepinones, the target compound’s dichlorophenyl and methoxyphenyl groups may confer distinct interactions with biological targets like kinases or DNA topoisomerases.
• Synthetic Accessibility : The ethoxy and nitro analogs () require multi-step synthesis due to complex substituents, whereas the dimethyl analog () is more straightforward.
• Pharmacokinetics : The target compound’s balance of hydrophobic (Cl) and polar (OCH₃) groups may optimize oral bioavailability compared to analogs with extreme hydrophobicity (e.g., ).